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Oleyl Palmitamide Profile

Oleyl palmitamide is a fatty acid amide with the chemical name N-[(9Z)-9-octadecen-1-

yl]hexadecanamide [1]. Its key characteristics are summarized in the table below.

Property Description / Value

CAS Number 16260-09-6 [2] [1]

Molecular Formula C₃₄H₆₇NO [2] [1]

Molecular Weight 505.9 g/mol [2]

Physical State Solid [2]

Typical
Applications

Used as a dispersing agent, emulsifying agent, and lubricant in various

industries [2].

Catalyst System and Reaction Protocol

A Chinese patent (CN112237930A) details a solid catalyst and method for synthesizing oleyl palmitamide

from palmitic acid and oleyl primary amine, which avoids the use of solvents and reduces environmental
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pollution [3].

Catalyst Composition and Preparation

The catalyst is a composite of trisodium phosphate and silica gel. The typical composition and preparation

method are as follows [3]:

Component Parts by Weight

Trisodium Phosphate 10-20 parts

Silica Gel 20-30 parts

Preparation Steps [3]:

Mixing & Grinding: Weigh trisodium phosphate and silica gel, then mix and grind them together

uniformly.
Activation: Activate the ground mixture in a muffle furnace at a temperature of 350-450°C for 4-6

hours.
Sieving: After activation, sieve the product to obtain the final solid catalyst.

Synthesis Procedure for Oleyl Palmitamide

The following protocol describes the use of the catalyst for the amidation reaction [3].

Reaction Setup & Process:

Add Raw Materials: Add palmitic acid and oleyl primary amine into a reaction flask in a molar ratio of
1:(1.0-1.1).

Add Catalyst: Introduce the prepared solid catalyst at 0.5-2.0% of the total weight of the above raw
materials.

Heat with Stirring: Heat the mixture to 150-200°C with stirring and maintain the reaction at this
temperature for 4-8 hours.

Monitor Reaction: Monitor the reaction process by sampling and measuring the acid value.
Cool and Filter: Once the reaction is complete, cool the reaction liquid to 100-120°C and filter to

recover the solid catalyst.
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Purify Product: The filtrate is subjected to a refining process to obtain the final oleyl palmitamide
product.

The experimental workflow for the synthesis is as follows:

Start

Prepare Catalyst

Mix Palmitic Acid &
Oleyl Amine

Heat to 150-200°C
with Catalyst

Monitor Acid Value

Acid Value High

Cool & Filter
(Catalyst Recovery)

Reaction Complete

Purify Product

Oleyl Palmitamide
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Key Advantages of the Protocol

This catalytic method offers several notable benefits for researchers [3]:

Solvent-Free: The reaction is conducted without solvents, simplifying the process and minimizing
waste and environmental pollution.

Catalyst Reusability: The solid catalyst can be easily separated from the reaction mixture by
filtration and potentially regenerated and reused, which is advantageous for sustainable processes.

High Product Purity: The method includes a refining step, leading to a high-purity final product that
does not require further purification.

Simple Post-Processing: The reaction system is straightforward, and the post-processing steps are
simple.

Research Context and Further Information

Oleyl palmitamide belongs to a broader class of fatty acid amides. Some structural analogs, such as

oleamide, have been extensively studied in neuroscience for their sleep-inducing properties and interactions

with the endocannabinoid system [4]. While this provides a useful biological context, the synthesis of such

compounds for research or drug development often requires different protocols and purification standards.

For further details, you can consult the following resources:

Google Patents: Search for CN112237930A for the full catalyst patent [3].

Supplier Data: Refer to technical data sheets from suppliers like BOC Sciences or The Good Scents
Company for compound specifications [2] [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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